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Compound of Interest

Compound Name: 2-Chlorotoluene

Cat. No.: B165313 Get Quote

This guide provides essential safety information, handling procedures, and emergency

protocols for the use of 2-Chlorotoluene in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure a safe working environment.

Frequently Asked Questions (FAQs)
Q1: What is 2-Chlorotoluene and what are its primary hazards?

2-Chlorotoluene is a colorless, flammable liquid with a characteristic aromatic odor.[1][2] Its

primary hazards include:

Flammability: It is a flammable liquid and its vapor can form explosive mixtures with air,

especially above its flash point of 43°C.[3][4][5] All ignition sources must be eliminated from

the handling area.[3][6]

Toxicity: It is harmful if inhaled, causing respiratory irritation.[3][4][7] Prolonged or repeated

exposure to vapors may lead to systemic toxic effects.[6][8]

Skin and Eye Irritation: The substance is an irritant to the eyes and skin.[4][8] It can also

defat the skin, potentially leading to dryness or cracking.[4]

Environmental Hazard: 2-Chlorotoluene is toxic to aquatic life with long-lasting effects.[3][7]

[9] Release into the environment must be avoided.[3][7]
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Q2: What Personal Protective Equipment (PPE) is mandatory when handling 2-
Chlorotoluene?

To minimize exposure, the following PPE must be worn:

Eye and Face Protection: Chemical safety goggles or safety glasses are required.[3] A face

shield should be used when there is a splash hazard.[7]

Hand Protection: Chemical-resistant protective gloves must be worn.[3][7] Gloves should be

inspected before use and disposed of properly after.[7]

Body Protection: A lab coat is necessary.[7] For larger quantities or increased risk, a

complete chemical-resistant suit and flame-retardant, antistatic protective clothing are

recommended.[7]

Respiratory Protection: All work should be conducted in a well-ventilated area, preferably

within a certified laboratory chemical fume hood.[3][7] If ventilation is inadequate or for

emergency situations, a full-face respirator with appropriate cartridges (e.g., type ABEK)

must be used.[6][7]

Q3: How should I properly store 2-Chlorotoluene?

Proper storage is critical to prevent accidents:

Location: Store in a cool, dry, and well-ventilated place designated as a fireproof area.[4][6]

[7]

Containers: Keep containers tightly closed.[3][7] If a container is opened, it must be carefully

resealed and kept upright to prevent leakage.[7]

Conditions to Avoid: Keep away from heat, sparks, open flames, and other ignition sources.

[3][5][7] Proper grounding procedures should be followed to avoid static electricity buildup.[3]

Incompatibility: Store separately from incompatible materials such as strong oxidants,

reducing agents, acids, alkalis, and heat sources.[3][4][6] It is known to react violently with

dimethyl sulfoxide.[2][6][10]
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Q4: What is the correct procedure in case of a 2-Chlorotoluene spill?

Immediate and appropriate action is required:

Remove Ignition Sources: Immediately eliminate all flames, sparks, and hot surfaces from

the area.[3][6]

Ventilate the Area: Ensure the area is well-ventilated to disperse vapors.[3]

Evacuate: Evacuate all non-essential personnel from the spill area.[3]

Contain the Spill: For small spills, use a non-combustible, inert absorbent material like sand,

diatomite, or commercial absorbent pads to contain the liquid.[4][5][6] Prevent the spill from

entering drains or waterways.[7]

Collect and Dispose: Carefully collect the absorbed material using non-sparking tools and

place it into a suitable, sealable container for hazardous waste disposal.[5][6][7]

Large Spills: For large spills, evacuate the area immediately and contact your institution's

Environmental Health & Safety (EHS) department or emergency services.[11]

Q5: What are the first-aid measures for exposure to 2-Chlorotoluene?

If an exposure occurs, follow these steps immediately:

Inhalation: Move the affected person to fresh air and allow them to rest.[1][3] If breathing is

difficult or stops, provide artificial respiration or oxygen. Seek immediate medical attention.[7]

[12]

Skin Contact: Remove all contaminated clothing immediately.[12] Wash the affected skin with

plenty of soap and water for at least 15 minutes.[7][12] Seek medical attention.[3]

Eye Contact: Immediately flush the eyes cautiously with plenty of water for several minutes.

[3] If contact lenses are worn, remove them if it is easy to do so and continue rinsing.[3][6]

Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting.[3][7] Rinse the person's mouth with water and have

them drink one or two glasses of water.[6][7] Never give anything by mouth to an
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unconscious person.[7] Seek immediate medical attention.[6][7]

Q6: What substances are incompatible with 2-Chlorotoluene?

2-Chlorotoluene should not be stored or mixed with the following:

Strong oxidizing agents[6][7]

Strong reducing agents[2][6]

Acids and alkalis[6][9]

Amines, nitrides, and azo/diazo compounds[2][6]

Alkali metals and epoxides[2][6]

Dimethyl sulfoxide (reacts violently)[2][10]

Heat sources, flames, and sparks[3]

Quantitative Data Summary
The physical and safety properties of 2-Chlorotoluene are summarized below for quick

reference.
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Property Value Citations

Appearance
Clear, colorless liquid with an

aromatic odor
[2]

Molecular Formula C₇H₇Cl

Molecular Weight 126.58 g/mol [7]

Boiling Point 159.2 °C

Melting Point -35.6 °C [6]

Flash Point 43 °C (closed cup) [4][6]

Vapor Density 4.38 (relative to air) [6]

Water Solubility Slightly soluble [2][8]

Detailed Experimental Protocols
Protocol 1: Weighing and Transferring 2-Chlorotoluene

Preparation: Ensure a certified chemical fume hood is operational. Clear the workspace of all

unnecessary items and ignition sources.

Don PPE: Put on all required personal protective equipment, including safety goggles, a lab

coat, and chemical-resistant gloves.

Grounding: Ground all equipment, including containers and receiving vessels, to prevent the

buildup of static electricity.[3]

Weighing: Place a tared, sealed container on an analytical balance inside the fume hood.

Using a glass pipette or syringe, carefully transfer the desired amount of 2-Chlorotoluene
into the container.

Sealing: Immediately and securely seal the container to minimize vapor release.

Transfer: If transferring between containers, use a funnel and ensure the receiving vessel is

stable and properly labeled. Use non-sparking tools.[5][6]
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Cleanup: Clean any minor drips immediately with an absorbent pad. Dispose of all

contaminated materials (pipette tips, wipes) in a designated hazardous waste container.

Doff PPE: Remove PPE in the correct order to avoid self-contamination and wash hands

thoroughly.

Protocol 2: Setting up a Reaction with 2-Chlorotoluene

Risk Assessment: Before starting, perform a thorough risk assessment for the entire

reaction, including all reagents and potential byproducts.

Apparatus Setup: Assemble the reaction apparatus (e.g., round-bottom flask, condenser)

inside a chemical fume hood. Ensure all glassware is free of cracks and defects.

Inert Atmosphere (if required): If the reaction is air or moisture-sensitive, ensure the system

is properly set up for an inert atmosphere (e.g., nitrogen or argon).

Adding Reagents: Add other solvents and reagents to the reaction vessel first.

Adding 2-Chlorotoluene: Add 2-Chlorotoluene to the reaction vessel slowly and carefully

using a syringe or dropping funnel. Avoid splashing.

Heating: If the reaction requires heating, use a controlled heating source like a heating

mantle or an oil bath. Do not use an open flame.[3] Use explosion-proof electrical equipment.

[5][6]

Monitoring: Monitor the reaction progress from a safe distance. Do not leave the reaction

unattended.

Workup: Once the reaction is complete, cool the vessel to room temperature before

proceeding with the workup. All workup and purification steps should also be performed

inside the fume hood.

Waste Disposal: Segregate and dispose of all chemical waste according to institutional and

local regulations.
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Q: I can smell the characteristic odor of 2-Chlorotoluene in the lab, but there is no visible spill.

What should I do? A: The odor indicates that vapors are present in the air. Immediately check

that your primary container is tightly sealed. Ensure the fume hood sash is at the appropriate

height and the ventilation is working correctly. If the smell persists, there may be a small,

undetected leak. Alert others in the area, and if you cannot locate the source, inform your

supervisor or lab manager. Evacuate the area if the odor becomes strong.

Q: The container of 2-Chlorotoluene is slightly bulging. Is this a concern? A: Yes, a bulging

container indicates a buildup of pressure inside, which could be caused by exposure to heat or

contamination. Do not open the container. Carefully move it to a cooler, isolated location within

a fume hood, away from ignition sources. Inform your supervisor or EHS department

immediately for guidance on how to safely vent and handle the container.

Visual Workflows
The following diagrams illustrate the logical flow for handling 2-Chlorotoluene and responding

to emergencies.
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Standard Handling Workflow
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1. Assess Risks &
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(Prevent Static)
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6. Clean Workspace &
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7. Doff PPE Correctly

End
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Caption: Workflow for the safe handling of 2-Chlorotoluene.
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Emergency Spill Response Logic
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Caption: Decision logic for responding to a 2-Chlorotoluene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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